Cas no 15796-82-4 (4,4'-Di-tert-butylbenzophenone)

4,4'-Di-tert-butylbenzophenone structure
15796-82-4 structure
Product Name:4,4'-Di-tert-butylbenzophenone
CAS No:15796-82-4
MF:C21H26O
MW:294.430546283722
MDL:MFCD01319937
CID:138541
PubChem ID:354334478
Update Time:2025-09-26

4,4'-Di-tert-butylbenzophenone Chemical and Physical Properties

Names and Identifiers

    • Bis-(4-tert-butylphenyl)methanone
    • 4,4'-Di-tert-butylbenzophenone
    • 4,4'-Di-t-butylbenzophenone
    • Bis(4-(tert-butyl)phenyl)methanone
    • bis(4-tert-butylphenyl)methanone
    • Bis(4-tert-butyl-phenyl)methanone
    • Methanone,bis[4-(1,1-dimethylethyl)phenyl]-
    • 4,4'-Di-tert-butyl-benzophenon
    • 4,4-di-tert-butylbenzophenone
    • bis-(4-tert-butyl-phenyl)-methanone
    • Bis[4-(tert-butyl)phenyl]methanone
    • Methanone, bis[4-(1,1-dimethylethyl)phenyl]-
    • PubChem13475
    • 4,4'-di-t-butylben-zophenone
    • 4,4'-di-tert.-butylbenzophenone
    • 4,4'-di-tert-butyl-benzophenone
    • YNPFOBWIQVHZMO-UHFFFAOYSA-N
    • 4,4'-Di-tert -butylbenzopheno
    • CS-0154905
    • AC-9178
    • SCHEMBL1148445
    • AKOS015910690
    • 15796-82-4
    • MFCD01319937
    • DTXSID90374146
    • 3-(2-METHYL-1,3-THIAZOL-4-YL)BENZOICACID
    • BCP20150
    • AS-36829
    • C21H26O
    • FT-0637279
    • D5308
    • 4,4'-Di-butylbenzophenone
    • A3475
    • 4,4'-di-tert-butyl -benzophenone
    • Bis[4-(1,1-Dimethylethyl)Phenyl]-Methanone
    • MDL: MFCD01319937
    • Inchi: 1S/C21H26O/c1-20(2,3)17-11-7-15(8-12-17)19(22)16-9-13-18(14-10-16)21(4,5)6/h7-14H,1-6H3
    • InChI Key: YNPFOBWIQVHZMO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 294.19800
  • Monoisotopic Mass: 294.198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 6.6

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.6±0.1 g/cm3
  • Melting Point: 132.0 to 136.0 deg-C
  • Boiling Point: 158°C/1mmHg(lit.)
  • Flash Point: 122.7±21.8 °C
  • Refractive Index: 1.529
  • PSA: 17.07000
  • LogP: 5.51260
  • λmax: 266(lit.)
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,4'-Di-tert-butylbenzophenone Security Information

4,4'-Di-tert-butylbenzophenone Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4,4'-Di-tert-butylbenzophenone Pricemore >>

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4,4'-Di-tert-butylbenzophenone Production Method

Production Method 1

Reaction Conditions
1.1C:492-22-8, C:Co diacetylacetonate, C:72914-19-3, S:MeCN, 5 h, 28°C
Reference
Decarbonylation of benzaldehydes by dual photoorgano-cobalt catalysis
By Kolb, Daniel et al, Chemical Communications (Cambridge, 2023, 59(55), 8592-8595

4,4'-Di-tert-butylbenzophenone Raw materials

4,4'-Di-tert-butylbenzophenone Preparation Products

4,4'-Di-tert-butylbenzophenone Related Literature

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